Cas no 71512-38-4 (5(2H)-Azocinone,hexahydro-1-methyl-)

• Product Name: 5(2H)-Azocinone,hexahydro-1-methyl-
• CAS No: 71512-38-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 578208
• PubChem ID: 144492
• Update Time: 2025-04-19

5(2H)-Azocinone,hexahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Azocinone,hexahydro-1-methyl-
• 1-methylazocan-5-one
• 71512-38-4
• 1-Methylhexahydroazocin-5-one
• DTXSID00221753
• SCHEMBL13547208

• Inchi： 1S/C8H15NO/c1-9-6-2-4-8(10)5-3-7-9/h2-7H2,1H3
• InChI Key： HXKFJDKQJXBMEY-UHFFFAOYSA-N
• SMILES： O=C1CCCN(C)CCC1

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.944
• Boiling Point: 211.8°Cat760mmHg
• Flash Point: 76°C
• Refractive Index: 1.456
• PSA: 20.31